Cas no 1255785-97-7 (Methyl 3-isothiocyanato-5-methyl-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 3-isothiocyanato-5-methyl-1H-pyrrole-2-carboxylate
• CAS No: 1255785-97-7
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 4691463
• PubChem ID: 51358661
• Update Time: 2025-06-29

Methyl 3-isothiocyanato-5-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-isothiocyanato-5-methyl-1H-pyrrole-2-carboxylate
• STL105621
• BBL001300
• H7842
• Methyl 3-isothiocyanato-5-methyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C8H8N2O2S/c1-5-3-6(9-4-13)7(10-5)8(11)12-2/h3,10H,1-2H3
• InChI Key： PRKDJQGHEQKTOO-UHFFFAOYSA-N
• SMILES： S=C=NC1C=C(C)NC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 251
• Topological Polar Surface Area: 86.5

Additional information on Methyl 3-isothiocyanato-5-methyl-1H-pyrrole-2-carboxylate

Methyl 3-isothiocyanato-5-methyl-1H-pyrrole-2-carboxylate (CAS No. 1255785-97-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-isothiocyanato-5-methyl-1H-pyrrole-2-carboxylate, identified by its unique chemical signature under the CAS number 1255785-97-7, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative, featuring a 3-isothiocyanato substituent and a 5-methyl group on the pyrrole ring, has garnered considerable attention due to its versatile applications in drug development and synthetic organic chemistry.

The compound's structure, characterized by a carboxylate moiety at the 2-position of the pyrrole ring, makes it an invaluable intermediate for constructing more complex molecular frameworks. The presence of the isothiocyanate group (-N=C=S) further enhances its utility, as it readily participates in nucleophilic addition reactions, allowing for the facile introduction of various functional groups. This reactivity has positioned Methyl 3-isothiocyanato-5-methyl-1H-pyrrole-2-carboxylate as a cornerstone in the synthesis of biologically active molecules.

In recent years, the pharmaceutical industry has witnessed a surge in interest for pyrrole derivatives due to their demonstrated efficacy in modulating various biological pathways. The specific configuration of Methyl 3-isothiocyanato-5-methyl-1H-pyrrole-2-carboxylate has been explored in several innovative research endeavors, particularly in the development of novel therapeutic agents targeting neurological disorders and inflammatory conditions. Its ability to serve as a precursor for peptidomimetics and other pharmacophores has opened new avenues for drug discovery.

One of the most compelling aspects of this compound is its role in the synthesis of protease inhibitors, which are critical in managing diseases such as cancer and HIV/AIDS. The isothiocyanate group's propensity to form covalent bonds with nucleophiles has been leveraged to create highly specific inhibitors that disrupt pathogenic enzyme activity. Recent studies have highlighted its application in generating small-molecule inhibitors that exhibit potent antiviral and anti-inflammatory properties, underscoring its importance in medicinal chemistry.

The synthetic methodologies involving Methyl 3-isothiocyanato-5-methyl-1H-pyrrole-2-carboxylate have also seen significant advancements. Researchers have developed efficient protocols for its preparation, often employing catalytic systems that enhance yield and purity. These innovations have not only streamlined its production but also made it more accessible for large-scale applications in pharmaceutical manufacturing. The compound's stability under various reaction conditions further adds to its appeal as a synthetic building block.

Moreover, the incorporation of Methyl 3-isothiocyanato-5-methyl-1H-pyrrole-2-carboxylate into drug candidates has been associated with improved pharmacokinetic profiles. Its structural features contribute to favorable solubility and metabolic stability, which are essential factors for drug efficacy and safety. This has prompted further exploration into its derivatives, aiming to optimize bioavailability and target specificity.

The intersection of computational chemistry and experimental pharmacology has also shed light on the potential of Methyl 3-isothiocyanato-5-methyl-1H-pyrrole-2-carboxylate. High-throughput virtual screening techniques have been employed to identify novel analogs with enhanced biological activity. These computational approaches have complemented traditional synthetic strategies, enabling rapid identification of lead compounds for further optimization.

In conclusion, Methyl 3-isothiocyanato-5-methyl-1H-pyrrole-2-carboxylate (CAS No. 1255785-97-7) stands as a pivotal compound in modern pharmaceutical research. Its unique structural attributes and reactivity profile have made it indispensable in the synthesis of therapeutic agents targeting diverse diseases. As ongoing research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.